3-chloro-N-(2,3-dimethylphenyl)benzamide

• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol
• IUPAC Name: 3-chloro-N-(2,3-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H14ClNO/c1-10-5-3-8-14(11(10)2)17-15(18)12-6-4-7-13(16)9-12/h3-9H,1-2H3,(H,17,18)
• InChI Key: NFXRFOBAUJHZQF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC(=CC=C2)Cl)C

Description

3-Chloro-N-(2,3-dimethylphenyl)benzamide is a benzamide derivative featuring a 3-chlorobenzoyl group linked to a 2,3-dimethyl-substituted aniline moiety. Benzamides are widely studied for their biological activities, including antitumor, antimicrobial, and enzyme-inhibitory effects, often modulated by substituents on the aromatic rings .

Comparison with Similar Compounds

Structural and Conformational Analysis

Key Structural Features

• 3-Chloro-N-(2-nitrophenyl)benzamide (): The amide group adopts a planar conformation, with dihedral angles of 15.2° (benzamide ring) and 8.2° (2-nitrophenyl ring), favoring intermolecular Cl···Cl interactions (3.943 Å) and C–H···O hydrogen bonds.

• N-(2,6-dichlorophenyl)benzamide () :

  • Exhibits a trans arrangement of N–H and C=O bonds, a common feature in benzamides. Substituents like 2,6-dichloro groups enhance rigidity, whereas 2,3-dimethyl groups may increase lipophilicity .

Table 1: Structural Comparison

Compound	Substituents	Dihedral Angles (°)	Key Interactions
3-Chloro-N-(2,3-dimethylphenyl)benzamide	2,3-dimethylphenyl, 3-Cl	Not reported	Steric hindrance (predicted)
3-Chloro-N-(2-nitrophenyl)benzamide	2-NO₂, 3-Cl	15.2, 8.2	Cl···Cl, C–H···O
N-(2,6-dichlorophenyl)benzamide	2,6-Cl₂	Trans amide	Rigid planar conformation

Antitumor Activity

• Compound 15c () : Exhibits antitumor activity due to the quinazoline moiety, which intercalates DNA or inhibits kinases. The absence of such a heterocycle in the target compound may limit direct antitumor effects .
• JNJ-63533054 () : A 3-chlorobenzamide derivative with a phenylethylamine group, acting as a GPCR agonist (EC₅₀ = 16 nM). Substituent geometry and lipophilicity are critical for blood–brain barrier penetration .

Metal Coordination () :

• 3-Chloro-N-(dialkylcarbamothioyl)benzamide : Forms Ni(II) complexes with distorted square planar geometry (S,O-coordination). The target compound’s dimethyl groups may hinder metal binding compared to thioamide derivatives .

Spectroscopic and Crystallographic Trends

• IR Spectroscopy : C=O stretches for benzamides typically occur at 1675–1700 cm⁻¹, consistent across analogs .
• Crystallography : Software like SHELX and ORTEP-3 () are routinely used for structure determination. For example, utilized SHELXL to resolve Cl···Cl interactions .